Cas no 2411250-54-7 (N-(2-hydroxy-3-{methyl[(pyridin-4-yl)methyl]amino}propyl)prop-2-enamide)
N-(2-hydroxy-3-{methyl[(pyridin-4-yl)methyl]amino}propyl)prop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- 2411250-54-7
- EN300-7471316
- N-(2-hydroxy-3-{methyl[(pyridin-4-yl)methyl]amino}propyl)prop-2-enamide
-
- Inchi: 1S/C13H19N3O2/c1-3-13(18)15-8-12(17)10-16(2)9-11-4-6-14-7-5-11/h3-7,12,17H,1,8-10H2,2H3,(H,15,18)
- InChI Key: OURDASTUWVTYJJ-UHFFFAOYSA-N
- SMILES: OC(CNC(C=C)=O)CN(C)CC1C=CN=CC=1
Computed Properties
- Exact Mass: 249.147726857g/mol
- Monoisotopic Mass: 249.147726857g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 65.5Ų
N-(2-hydroxy-3-{methyl[(pyridin-4-yl)methyl]amino}propyl)prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7471316-1.0g |
N-(2-hydroxy-3-{methyl[(pyridin-4-yl)methyl]amino}propyl)prop-2-enamide |
2411250-54-7 | 95.0% | 1.0g |
$0.0 | 2025-03-10 |
N-(2-hydroxy-3-{methyl[(pyridin-4-yl)methyl]amino}propyl)prop-2-enamide Related Literature
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on N-(2-hydroxy-3-{methyl[(pyridin-4-yl)methyl]amino}propyl)prop-2-enamide
Introduction to N-(2-hydroxy-3-{methyl[(pyridin-4-yl)methyl]amino}propyl)prop-2-enamide and Its Applications in Modern Chemical Biology
N-(2-hydroxy-3-{methyl[(pyridin-4-yl)methyl]amino}propyl)prop-2-enamide, a compound with the CAS number 2411250-54-7, represents a significant advancement in the field of chemical biology. This compound has garnered considerable attention due to its unique structural features and potential applications in drug discovery and therapeutic development. The intricate molecular architecture of this substance, characterized by a prop-2-enamide backbone and a complex amino group substitution pattern, makes it a promising candidate for further investigation.
The compound's name is highly descriptive, highlighting key functional groups that contribute to its chemical properties. The presence of a 2-hydroxy group at the second position of the propyl chain introduces hydrophilicity, enhancing its solubility in polar solvents. This feature is particularly crucial in pharmaceutical applications where bioavailability and cellular penetration are critical factors. Additionally, the methyl[(pyridin-4-yl)methyl]amino substituent at the third position adds a layer of complexity, potentially influencing its interactions with biological targets.
In recent years, there has been growing interest in developing small molecules that can modulate biological pathways associated with various diseases. N-(2-hydroxy-3-{methyl[(pyridin-4-yl)methyl]amino}propyl)prop-2-enamide has shown promise in preliminary studies as a potential modulator of enzymes and receptors involved in inflammation and cell signaling. Its structural similarity to known bioactive compounds suggests that it may exhibit similar or even enhanced pharmacological properties.
One of the most exciting aspects of this compound is its potential application in the development of novel therapeutic agents. The combination of hydrophilic and lipophilic regions in its structure allows it to interact effectively with both aqueous and lipid environments, making it a versatile candidate for drug delivery systems. Furthermore, its ability to cross cell membranes efficiently could enhance its therapeutic efficacy by ensuring better distribution within the body.
Recent research has begun to explore the pharmacokinetic properties of N-(2-hydroxy-3-{methyl[(pyridin-4-yl)methyl]amino}propyl)prop-2-enamide. Studies indicate that it exhibits favorable metabolic stability and low toxicity profiles, which are essential criteria for any potential drug candidate. These findings are particularly encouraging as they suggest that the compound may be suitable for long-term therapeutic use without significant side effects.
The synthesis of this compound also presents an interesting challenge for chemists. The multi-step synthesis involves careful manipulation of functional groups to achieve the desired molecular structure. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions, have been employed to ensure high yields and purity. These synthetic strategies not only highlight the compound's complexity but also showcase the advancements in synthetic chemistry that enable such intricate molecular constructions.
In conclusion, N-(2-hydroxy-3-{methyl[(pyridin-4-yl)methyl]amino}propyl)prop-2-enamide represents a significant breakthrough in chemical biology with potential applications across multiple therapeutic areas. Its unique structural features, combined with promising pharmacological properties, make it a valuable compound for further research and development. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.
2411250-54-7 (N-(2-hydroxy-3-{methyl[(pyridin-4-yl)methyl]amino}propyl)prop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)